2-Chloro-3-(3,4-dimethoxypyrrolidin-1-yl)pyrazine
Overview
Description
Molecular Structure Analysis
The molecular formula of “2-Chloro-3-(3,4-dimethoxypyrrolidin-1-yl)pyrazine” is C11H16ClN3O2. Further structural analysis would require more specific data or computational chemistry methods.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility would require additional data or resources.Scientific Research Applications
Synthesis and Reactivity
Chloropyrazine derivatives serve as crucial intermediates in the synthesis of a wide range of heterocyclic compounds. For instance, reactions involving chloronaphthyridines with hydrazine hydrate under specific conditions yield pyrazol-5-ylpyridines, which can further undergo cyclization to form novel ring systems, such as pyrazolo[1,5-c]pyrido-[3,2-e]- and -[4,3-e]-pyrimidines (Bowie, Mullan, & Unsworth, 1972). Similarly, the regioselective synthesis of dipyrrolopyrazine derivatives involves amination reactions of dihalo-pyrrolopyrazines, highlighting the importance of pyrazine scaffolds in the development of organic materials for optoelectronic applications (Meti, Lee, Yang, & Gong, 2017).
Antibacterial and Antimicrobial Activities
Research has also focused on the synthesis of novel heterocyclic compounds containing chloropyrazine derivatives that exhibit significant antibacterial activities. For example, the synthesis of new heterocyclic compounds containing a sulfonamido moiety has shown promising results against various bacterial strains (Azab, Youssef, & El-Bordany, 2013). Additionally, compounds based on pyrazolo[3,4-b]pyrazine and -pyridine derivatives have been investigated for their antimicrobial potential, demonstrating the role of chloropyrazine derivatives in developing new therapeutic agents (Foks, Pancechowska-Ksepko, Kędzia, Zwolska, Janowiec, & AUGUSTYNOWICZ-KOPEĆ, 2005).
Material Science and Optoelectronics
Chloropyrazine derivatives have been utilized in the synthesis of materials with unique optical and thermal properties. For instance, the synthesis of 4′-dimethoxyphenyl-(2,6-di-2-pyrazinyl) pyridines and their characterization revealed potential applications in optoelectronics due to their interesting photophysical properties (Golla, Kumar, Suchethan, Foro, & Nagaraju, 2020). This highlights the versatility of chloropyrazine derivatives in contributing to the development of new materials for technological applications.
properties
IUPAC Name |
2-chloro-3-(3,4-dimethoxypyrrolidin-1-yl)pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClN3O2/c1-15-7-5-14(6-8(7)16-2)10-9(11)12-3-4-13-10/h3-4,7-8H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKHXXDZUFLGAAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(CC1OC)C2=NC=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-(3,4-dimethoxypyrrolidin-1-yl)pyrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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